Cas no 2227956-41-2 ((3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid
• CAS No: 2227956-41-2
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 6383980
• PubChem ID: 165672056
• Update Time: 2025-10-13

(3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid
• 2227956-41-2
• EN300-1726722

• Inchi： 1S/C9H16O3S/c1-9(2)6(3-4-13-9)7(10)5-8(11)12/h6-7,10H,3-5H2,1-2H3,(H,11,12)/t6?,7-/m0/s1
• InChI Key： INARKSHZPYDSNB-MLWJPKLSSA-N
• SMILES： S1CCC([C@H](CC(=O)O)O)C1(C)C

Computed Properties

• Exact Mass: 204.08201554g/mol
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.8Ų

Additional information on (3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid

Comprehensive Analysis of (3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid (CAS No. 2227956-41-2)

The compound (3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid (CAS No. 2227956-41-2) is a chiral organic molecule featuring a unique thiolane ring structure with a hydroxypropanoic acid side chain. Its stereospecific (3S) configuration and 2,2-dimethylthiolan-3-yl moiety make it a valuable intermediate in pharmaceutical synthesis and biochemical research. Recent interest in this compound has surged due to its potential applications in enzyme inhibition and metabolic pathway modulation, aligning with trends in precision medicine and targeted drug design.

In the context of green chemistry and sustainable synthesis, researchers are exploring (3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid as a building block for biodegradable polymers. Its hydroxypropanoic acid segment resembles lactic acid derivatives used in PLA (polylactic acid) production, while the thiolane ring offers sulfur-based reactivity for crosslinking. This dual functionality addresses growing demand for eco-friendly materials, a topic frequently queried in scientific databases and AI-driven research tools.

The compound's chiral purity (emphasized by the 3S descriptor) makes it particularly relevant to asymmetric catalysis studies. Pharmaceutical developers increasingly search for enantiomerically pure intermediates to comply with stringent regulatory requirements, as evidenced by rising Google Scholar citations combining terms like "chiral synthesis" and "thioether derivatives". Its CAS No. 2227956-41-2 serves as a critical identifier in patent literature and material safety documentation.

From a structural biology perspective, the 2,2-dimethylthiolan-3-yl group exhibits conformational rigidity that mimics natural terpenoid motifs, explaining its investigation in receptor-ligand interactions. Computational chemists frequently model such compounds when addressing popular search queries like "molecular docking with sulfur heterocycles". The hydroxypropanoic acid tail further enables salt formation, enhancing solubility—a key parameter in drug formulation optimization studies.

Analytical challenges surrounding CAS No. 2227956-41-2 often involve stereochemical analysis via HPLC or NMR spectroscopy, topics dominating recent ACS (American Chemical Society) webinar discussions. The compound's thermal stability (attributed to the gem-dimethyl substitution) also makes it suitable for high-temperature reactions, coinciding with industry needs for robust synthetic intermediates.

Emerging applications in flavor/fragrance chemistry leverage the compound's potential to generate sulfur-containing aroma compounds, answering niche but growing searches like "thiolane derivatives in perfumery". Regulatory-compliant GHS classification data for this material remains highly sought after in REACH compliance documentation across European markets.

In biocatalysis research, the 3-hydroxypropanoic acid segment serves as a recognizable handle for enzyme-mediated transformations, particularly in CoA-dependent metabolic engineering—a hot topic in synbio (synthetic biology) forums. The compound's logP value and hydrogen bonding capacity frequently appear in QSAR modeling studies, addressing persistent researcher questions about "predicting bioavailability of sulfur heterocycles".

Patent landscapes reveal that 2227956-41-2 derivatives are being claimed in antiviral and anti-inflammatory applications, correlating with pandemic-era surges in small-molecule therapeutic development. Its structural similarity to cysteine derivatives prompts investigation in redox biochemistry, where users commonly search for "thioether antioxidant mechanisms".

The compound's crystalline properties make it amenable to X-ray diffraction analysis, satisfying academic interest in solid-state characterization techniques. Industrial scale-up considerations for (3S)-3-(2,2-dimethylthiolan-3-yl)-3-hydroxypropanoic acid often focus on cost-effective chiral resolution methods, mirroring manufacturer queries about "bulk enantioselective synthesis".

As AI-assisted drug discovery platforms proliferate, CAS No. 2227956-41-2 appears in training datasets for molecular property prediction algorithms, responding to tech trends in cheminformatics. The compound's balanced lipophilicity/hydrophilicity profile exemplifies desirable lead compound characteristics, making it a frequent subject in medicinal chemistry tutorials.